Cas no 1178315-77-9 ((3-fluoro-5-nitrophenyl)hydrazine)

• Product Name: (3-fluoro-5-nitrophenyl)hydrazine
• CAS No: 1178315-77-9
• MF: C₆H₆FN₃O₂
• MW: 171.129144191742
• MDL: MFCD12799875
• CID: 4934539
• PubChem ID: 60877634
• Update Time: 2025-05-25

(3-fluoro-5-nitrophenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-nitrophenylhydrazine
• (3-fluoro-5-nitrophenyl)hydrazine

• MDL： MFCD12799875
• Inchi： 1S/C6H6FN3O2/c7-4-1-5(9-8)3-6(2-4)10(11)12/h1-3,9H,8H2
• InChI Key： WGIHZAWHGWUNIF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)NN)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 1.1
• Topological Polar Surface Area: 83.9

Additional information on (3-fluoro-5-nitrophenyl)hydrazine

Introduction to (3-fluoro-5-nitrophenyl)hydrazine (CAS No. 1178315-77-9)

The compound (3-fluoro-5-nitrophenyl)hydrazine with CAS No. 1178315-77-9 is a highly specialized organic compound that has garnered significant attention in the fields of chemical synthesis, pharmacology, and material science. This compound is a derivative of phenylhydrazine, where the phenyl ring is substituted with both a fluoro and nitro group at the 3 and 5 positions, respectively. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions and applications.

Recent studies have highlighted the potential of (3-fluoro-5-nitrophenyl)hydrazine in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or receptors. For instance, the nitro group is known to participate in redox reactions, which can be harnessed for designing antioxidants or anti-inflammatory agents. Additionally, the fluoro substituent enhances lipophilicity, which is often desirable for improving drug bioavailability.

The synthesis of (3-fluoro-5-nitrophenyl)hydrazine typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. One common approach involves the nucleophilic substitution of a suitable aryl halide with hydrazine in the presence of a catalyst or base. The introduction of the fluoro and nitro groups is strategically planned to minimize steric hindrance while maximizing reactivity. Advanced techniques such as microwave-assisted synthesis or continuous flow chemistry have been employed to optimize this process, leading to more efficient and environmentally friendly production methods.

In terms of applications, (3-fluoro-5-nitrophenyl)hydrazine has found utility in the preparation of heterocyclic compounds, which are fundamental components of many drugs and agrochemicals. For example, its use as a starting material for synthesizing pyridazinones or imidazopyridines has been reported in recent literature. These structures are known for their potential as kinase inhibitors or ligands for G-protein coupled receptors (GPCRs), making them promising candidates for drug discovery programs.

Another emerging area of research involving (3-fluoro-5-nitrophenyl)hydrazine is its application in materials science. The compound has been investigated as a precursor for organic semiconductors and functional polymers due to its ability to form stable covalent bonds with other organic moieties. By incorporating this compound into polymer frameworks, scientists aim to develop materials with tailored electronic properties suitable for optoelectronic devices such as organic light-emitting diodes (OLEDs) or photovoltaic cells.

From an environmental standpoint, understanding the fate and behavior of (3-fluoro-5-nitrophenyl)hydrazine in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions, as well as its mobility in soil and water systems. These investigations are essential for developing safe handling protocols and disposal methods for this compound.

In conclusion, (3-fluoro-5-nitrophenyl)hydrazine (CAS No. 1178315-77-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in modern chemical research, while ongoing advancements continue to unlock new possibilities for its use in innovative technologies and therapeutic agents.